Cas no 1805560-65-9 (2-Amino-4,5-bis(trifluoromethyl)benzylamine)

• Product Name: 2-Amino-4,5-bis(trifluoromethyl)benzylamine
• CAS No: 1805560-65-9
• MF: C₉H₈F₆N₂
• MW: 258.163642883301
• CID: 4982901
• Update Time: 2025-05-27

2-Amino-4,5-bis(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-bis(trifluoromethyl)benzylamine

• Inchi： 1S/C9H8F6N2/c10-8(11,12)5-1-4(3-16)7(17)2-6(5)9(13,14)15/h1-2H,3,16-17H2
• InChI Key： DTPNDMCNACEDBX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 2.4
• Topological Polar Surface Area: 52

Additional information on 2-Amino-4,5-bis(trifluoromethyl)benzylamine

2-Amino-4,5-bis(trifluoromethyl)benzylamine: An Overview of CAS No. 1805560-65-9

2-Amino-4,5-bis(trifluoromethyl)benzylamine (CAS No. 1805560-65-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 2-Amino-4,5-bis(trifluoromethyl)benzylamine is defined by the presence of a benzylamine core substituted with two trifluoromethyl groups at the 4 and 5 positions, and an amino group at the 2 position. The trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the compound's reactivity and biological activity. The amino group, on the other hand, provides a functional handle for further chemical modifications and conjugations.

Recent studies have highlighted the potential of 2-Amino-4,5-bis(trifluoromethyl)benzylamine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The trifluoromethyl groups contribute to its ability to modulate key inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 2-Amino-4,5-bis(trifluoromethyl)benzylamine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action is thought to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

The synthetic accessibility of 2-Amino-4,5-bis(trifluoromethyl)benzylamine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One notable method involves the reaction of 4,5-bis(trifluoromethyl)benzaldehyde with ammonia in the presence of a suitable reducing agent. This approach not only simplifies the synthesis but also allows for easy scale-up for industrial production.

The physicochemical properties of 2-Amino-4,5-bis(trifluoromethyl)benzylamine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 130°C to 132°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, which facilitates its use in various experimental setups. Its logP value indicates moderate lipophilicity, suggesting good membrane permeability and potential bioavailability when formulated into drug products.

In terms of safety and toxicity, preliminary studies suggest that 2-Amino-4,5-bis(trifluoromethyl)benzylamine has a favorable safety profile. However, further toxicological evaluations are necessary to fully understand its long-term effects and potential side effects. These studies are crucial for advancing the compound through preclinical and clinical stages of drug development.

The potential applications of 2-Amino-4,5-bis(trifluoromethyl)benzylamine extend beyond traditional pharmaceuticals. Its unique chemical structure makes it an attractive candidate for use in diagnostic imaging agents and as a building block for more complex molecules in materials science. For example, researchers have explored its use as a ligand in metal complexes for catalytic applications.

In conclusion, 2-Amino-4,5-bis(trifluoromethyl)benzylamine (CAS No. 1805560-65-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers valuable biological activities and synthetic versatility, making it an exciting area of ongoing investigation. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing therapeutic options and scientific understanding.